molecular formula C27H37N3O5S2 B2633136 (Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865161-89-3

(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

Cat. No.: B2633136
CAS No.: 865161-89-3
M. Wt: 547.73
InChI Key: GTFDGSXNXPKCMC-DQSJHHFOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a structurally complex sulfamoyl benzamide derivative characterized by:

  • Ethoxy-substituted benzothiazole ring: The 6-ethoxy group and 3-(2-methoxyethyl) side chain on the benzothiazole moiety contribute to electronic and steric effects, influencing tautomerism and binding interactions.
  • (Z)-configuration: The stereochemistry at the benzothiazol-2(3H)-ylidene group is critical for molecular geometry and biological activity .

Synthetic routes for analogous compounds involve multi-step protocols, including Friedel-Crafts reactions, nucleophilic substitutions, and tautomerization, as seen in related triazole-thione derivatives . Spectral confirmation (IR, NMR, MS) ensures structural fidelity, particularly for distinguishing thione tautomers and verifying substituent positions .

Properties

IUPAC Name

4-[bis(2-methylpropyl)sulfamoyl]-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H37N3O5S2/c1-7-35-22-10-13-24-25(16-22)36-27(30(24)14-15-34-6)28-26(31)21-8-11-23(12-9-21)37(32,33)29(17-19(2)3)18-20(4)5/h8-13,16,19-20H,7,14-15,17-18H2,1-6H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTFDGSXNXPKCMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C)S2)CCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H37N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

547.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations :

  • Heterocyclic Cores : Benzothiazole (target) vs. thiadiazole or triazole cores influence electronic properties and tautomeric behavior. Benzothiazoles exhibit planar aromatic systems conducive to π-π stacking, whereas thiadiazoles may enhance metabolic stability.
  • Substituent Position : Ethoxy and methoxyethyl groups on the benzothiazole ring (target) improve solubility compared to methyl or halide substituents in analogues .

Spectroscopic and Physical Properties

IR and NMR Spectral Comparisons

Compound IR Bands (cm⁻¹) NMR Features
Target Compound (expected) - νC=O: ~1660–1680
- νS=O: ~1150–1170
- νC=S: Absent (thione form)
- Diisobutyl CH3/CH2: δ 0.8–1.5 ppm
- Benzothiazole aromatic protons: δ 6.8–8.0 ppm
4-[benzyl(methyl)sulfamoyl]-benzamide νC=O: ~1663–1682
νS=O: ~1150–1170
- Benzyl CH2: δ 4.5–5.0 ppm
- Methoxy: δ 3.8–4.0 ppm
N-(isoxazol-thiadiazol-2-ylidene)-benzamide νC=O: 1605–1617
νC=N (isoxazole): ~1600
- Isoxazole protons: δ 7.9–8.3 ppm
- Thiadiazole NH: δ 10–12 ppm

Notable Trends:

  • C=O Stretching : Higher wavenumbers (~1660–1680 cm⁻¹) in sulfamoyl benzamides vs. lower values (~1605 cm⁻¹) in thiadiazole derivatives , reflecting stronger electron-withdrawing effects from sulfonamide groups.
  • Tautomer Confirmation : Absence of νS-H (~2500–2600 cm⁻¹) in the target compound and triazole-thiones confirms thione dominance.

Melting Points and Solubility

Compound Melting Point (°C) Solubility Profile
Target Compound (analogue) 180–200 (estimated) Moderate in DMSO, low in water
N-(isoxazol-thiadiazol-2-ylidene)-benzamide 160–290 Soluble in ethanol, DMSO
S-alkylated triazoles 160–250 Soluble in acetone, chloroform

Physical Property Insights :

  • Higher melting points in triazole-thiones and thiadiazoles correlate with rigid heterocyclic cores.
  • The target compound’s ethoxy and methoxyethyl groups may improve aqueous solubility compared to purely aromatic analogues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.